Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,6-dimethoxybenzamido)-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[(2,6-dimethoxybenzoyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C25H25NO7S/c1-5-31-25(28)21-14(2)20(12-15-9-10-16-19(11-15)33-13-32-16)34-24(21)26-23(27)22-17(29-3)7-6-8-18(22)30-4/h6-11H,5,12-13H2,1-4H3,(H,26,27)
• InChI Key: XZMXZOVUWUBIDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)C4=C(C=CC=C4OC)OC
• Molecular Formula: C25H25NO7S
• Molecular Weight: 483.5 g/mol

Description

Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,6-dimethoxybenzamido)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H25NO7S and its molecular weight is 483.54. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,6-dimethoxybenzamido)-4-methylthiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,6-dimethoxybenzamido)-4-methylthiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Research and Biological Activity

• Antipsychotic Agents Development : A study explores the synthesis and antidopaminergic properties of compounds structurally related to the query compound, indicating potential applications in the development of new antipsychotic medications. These compounds were investigated for their ability to inhibit dopaminergic receptors, showing promising results as potent inhibitors (Högberg et al., 1990).

• Antimicrobial Activities : Research on bifunctional thiophene derivatives, including structures similar to the query compound, demonstrates significant antimicrobial activities. This suggests potential applications in designing new antimicrobial agents (Abu‐Hashem et al., 2011).

Material Science and Polymer Chemistry

• Polymer Synthesis : Studies have been conducted on the synthesis of novel aromatic polyimides, involving reactions with compounds that share functional groups with the query compound. These polyimides show unique properties like solubility in organic solvents and high thermal stability, indicating their potential use in advanced material applications (Butt et al., 2005).

Organic Synthesis Methodologies

• Large-Scale Synthesis for Therapeutic Applications : A paper details the large-scale synthesis of a compound for the treatment of hyperproliferative disorders, showcasing methodologies that might be applicable to the synthesis of the query compound for therapeutic use (Kucerovy et al., 1997).

• Synthesis of Bridged-Ring Compounds : Research into the synthesis of bridged 3-benzazepine derivatives as dopamine analogues involves processes that might be relevant for synthesizing structurally complex derivatives of the query compound (Gentles et al., 1991).